Cas no 6577-60-2 (N-4-(N'-hydroxycarbamimidoyl)phenylacetamide)

N-4-(N'-hydroxycarbamimidoyl)phenylacetamide structure
6577-60-2 structure
Product Name:N-4-(N'-hydroxycarbamimidoyl)phenylacetamide
CAS No:6577-60-2
MF:C9H11N3O2
MW:193.202541589737
MDL:MFCD05864474
CID:2672161
PubChem ID:9583599
Update Time:2025-04-21

N-4-(N'-hydroxycarbamimidoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(N'-hydroxycarbamimidoyl)phenyl]acetamide
    • N-[4-(N-HYDROXYCARBAMIMIDOYL)-PHENYL]-ACETAMIDE
    • N-4-(N'-hydroxycarbamimidoyl)phenylacetamide
    • AKOS000128835
    • N-[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]acetamide
    • SCHEMBL7903322
    • CCG-45832
    • 6577-60-2
    • SCHEMBL8186057
    • HMS551I06
    • N-{4-[(E)-Amino(hydroxyimino)methyl]phenyl}acetamide, AldrichCPR
    • N-{4-[(Z)-AMINO(HYDROXYIMINO)METHYL]PHENYL}ACETAMIDE
    • N1-(4-[Amino(Hydroxyimino)Methyl]Phenyl)Acetamide
    • N-(4-(N'-Hydroxycarbamimidoyl)phenyl)acetamide
    • SR-01000635578-1
    • MDL: MFCD05864474
    • Inchi: 1S/C9H11N3O2/c1-6(13)11-8-4-2-7(3-5-8)9(10)12-14/h2-5,14H,1H3,(H2,10,12)(H,11,13)
    • InChI Key: OSOXQDDYEWGWLY-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

  • Exact Mass: 193.085126602Da
  • Monoisotopic Mass: 193.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.7Ų

N-4-(N'-hydroxycarbamimidoyl)phenylacetamide Pricemore >>

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